Cas no 26761-50-2 (9-Octadecenoic acid(9Z)-, isooctyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, isooctyl ester
• CAS No: 26761-50-2
• MF: C₂₆H₅₀O₂
• MW: 394.674008846283
• CID: 268197
• PubChem ID: 117863
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, isooctyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, isooctyl ester
• 6-methylheptyl (9Z)-octadec-9-enoate
• 6-Methylheptyl 9-octadecenoate
• isooctyl oleate
• 6-methylheptyl octadec-9-enoate
• 9-Octadecenoic acid (9Z)-, isooctyl ester
• NS00020620
• 6-methylheptyl oleate
• 26761-50-2
• EINECS 247-981-3
• DTXSID6067250
• DTXCID1037567
• Isooctyl 9-octadecenoate
• SAUIGQBKPDQYHL-UHFFFAOYSA-N

• MDL： MFCD00053820
• Inchi： 1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-26(27)28-24-21-18-19-22-25(2)3/h11-12,25H,4-10,13-24H2,1-3H3
• InChI Key： SAUIGQBKPDQYHL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC=CCCCCCCCC)=O)CCCCCC(C)C

Computed Properties

• Exact Mass: 394.3813
• Monoisotopic Mass: 394.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3